Namiki bbv-44227707
Overview
Description
Namiki bbv-44227707 is a chemical compound with the molecular formula C8H12O2 . It has a molecular weight of 140.18 . The compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of Namiki bbv-44227707 is represented by the formula C8H12O2 . Unfortunately, the search results do not provide more detailed information about the molecular structure.Physical And Chemical Properties Analysis
Namiki bbv-44227707 has a molecular weight of 140.18 . The boiling point and other physical and chemical properties are not specified in the search results.Scientific Research Applications
Ultraviolet-Light Sensors
The application of "Namiki bbv-44227707" in the development of ultraviolet-light sensors is notable. Research has demonstrated the use of single-crystalline ZnS nanobelts in creating effective ultraviolet-light sensors. This advancement is significant in the field of materials science and nanoarchitectonics, contributing to the development of more efficient and sensitive light sensors (Fang et al., 2009).
Volcano Monitoring
In volcano monitoring, the resonance of volcanic edifices to large earthquakes, a study which Namiki was part of, has provided insights into how volcanic activity can be influenced by seismic events. This research is crucial in improving observational data assessments and early warning systems for hazardous eruptions (Namiki et al., 2018).
Superconductivity
The field of superconductivity has also seen contributions from "Namiki bbv-44227707" through the study of hexagonal-layered molybdenum carbide. This research adds to our understanding of superconductivity and the potential applications in electronic devices (Yamaura et al., 2006).
Liquid-Phase Syntheses of Nanoparticles
In the field of chemistry, "Namiki bbv-44227707" has contributed to the advancements in the liquid-phase syntheses of inorganic nanoparticles. This research is vital for the development of new materials, especially in the electronics industry (Cushing et al., 2004).
Mechanical Characterization of Nano-Scale Thin Films
The study of nano-scale thin films through MEMS resonance test for mechanical characterization is another area where "Namiki bbv-44227707" has been applied. This research aids in understanding the mechanical properties of thin films, which is essential in various technological applications (Yamagiwa et al., 2010).
Solar-Blind Photodetectors
Research in creating ultrahigh-performance solar-blind photodetectors using single-crystalline In2Ge2O7 nanobelts is another application of "Namiki bbv-44227707." This work is critical in the development of advanced photodetectors with high performance (Li et al., 2010).
Graphene Superlattices
The exploration of magic-angle graphene superlattices and their implications for unconventional superconductivity is a significant application in the field of physics. This research provides insights into the properties of graphene and its potential in developing new electronic devices (Cao et al., 2018).
DC Motor Modeling
In robotics, "Namiki bbv-44227707" has been applied in the modeling of DC motors, specifically in determining the best gains for PID controllers. This research is essential for the development of more precise and efficient robotic systems (Hla & Aung, 2019).
properties
IUPAC Name |
methyl (Z)-3-cyclopropylbut-2-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O2/c1-6(7-3-4-7)5-8(9)10-2/h5,7H,3-4H2,1-2H3/b6-5- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYAJWENQEZKGNL-WAYWQWQTSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)OC)C1CC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)OC)/C1CC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Namiki bbv-44227707 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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